molecular formula C14H22N2O2 B8313534 Tert-butyl 3-(dimethylamino)benzylcarbamate

Tert-butyl 3-(dimethylamino)benzylcarbamate

Cat. No.: B8313534
M. Wt: 250.34 g/mol
InChI Key: OTCXMJKMZRMHDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 3-(dimethylamino)benzylcarbamate is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H22N2O2

Molecular Weight

250.34 g/mol

IUPAC Name

tert-butyl N-[[3-(dimethylamino)phenyl]methyl]carbamate

InChI

InChI=1S/C14H22N2O2/c1-14(2,3)18-13(17)15-10-11-7-6-8-12(9-11)16(4)5/h6-9H,10H2,1-5H3,(H,15,17)

InChI Key

OTCXMJKMZRMHDW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC(=CC=C1)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

CH2O (aq. 37%, 1.57 mL, 21.1 mmol, 10 eq) was added to a stirred solution of tert-butyl 3-aminobenzylcarbamate (0.47 g, 2.1 mmol, 1 eq) in 10 mL CH3CN. The resulting solution was treated with NaBH3CN (0.42 g, 6.3 mmol, 3 eq) followed by the dropwise addition of HOAc to pH=7. The solution was stirred for 1 h adding HOAc occasionally to keep the pH close to 7. The reaction was concentrated in vacuo and the resulting residue was diluted with sat. NaHCO3 and extracted into EtOAc (×1). The organic layer was washed with water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent removed in vacuo. Purification via flash chromatography on silica gel yielded 0.39 g (1.6 mmol, 74% yield) of tert-butyl 3-(dimethylamino)benzylcarbamate.
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1.57 mL
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reactant
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0.47 g
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reactant
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10 mL
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Reaction Step One
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0.42 g
Type
reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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